Cas no 1361598-18-6 (2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361598-18-6
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4968156
• Update Time: 2025-05-25

2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-9-5-8(6-10(15)12(9)16)11-7(1-3-18)2-4-19-13(11)17/h2,4-6H,1H2
• InChI Key： GASFSCXFBHTVDB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)CC#N)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 331.926
• Monoisotopic Mass: 329.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile

2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361598-18-6)

The compound 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361598-18-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine atoms and an acetonitrile group. The presence of multiple chlorine atoms in the phenyl ring and the pyridine moiety contributes to its distinctive chemical properties, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and as a precursor for functional materials. For instance, its ability to undergo various substitution reactions has been leveraged to create high-performance polymers with tailored electronic properties. These materials are being investigated for use in organic electronics, such as flexible displays and sensors.

In addition to its role in materials science, this compound has shown promise in medicinal chemistry. The pyridine ring and acetonitrile group provide a versatile platform for drug design. Recent research has focused on its potential as a lead compound for developing new pharmaceutical agents targeting specific biological pathways. For example, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent.

The synthesis of 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile involves a series of carefully controlled reactions. The process typically begins with the preparation of the trichlorophenyl derivative, followed by coupling reactions to introduce the pyridine ring and acetonitrile group. The use of modern catalytic techniques has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental perspective, the stability and biodegradability of 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile have been extensively studied. Research indicates that under certain conditions, this compound can undergo degradation pathways that minimize its environmental impact. This information is crucial for industries aiming to adopt sustainable practices while utilizing this compound in their processes.

In conclusion, 2-Chloro-3-(3,4,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361598-18-6) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an increasingly important role in shaping future technologies.